Cas no 561323-33-9 (6-hydroxy-1-benzothiophene-3-carboxylic acid)

• Product Name: 6-hydroxy-1-benzothiophene-3-carboxylic acid
• CAS No: 561323-33-9
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 1596564
• PubChem ID: 18677997
• Update Time: 2025-04-21

6-hydroxy-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid, 6-hydroxy-
• 6-hydroxy-1-benzothiophene-3-carboxylic acid
• 6-hydroxy-1-benzothiophene-3-carboxylicacid
• EN300-1116225
• 561323-33-9
• GZBZYOXNDFJBDN-UHFFFAOYSA-N
• SCHEMBL6130739
• GS3973

• Inchi： 1S/C9H6O3S/c10-5-1-2-6-7(9(11)12)4-13-8(6)3-5/h1-4,10H,(H,11,12)
• InChI Key： GZBZYOXNDFJBDN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 194.00378
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes